Cas no 13085-08-0 (Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(4-methyl-1-piperazinyl)-, (11b)-)

• Product name: Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(4-methyl-1-piperazinyl)-, (11b)-
• CAS No: 13085-08-0
• MF: C₂₆H₃₈N₂O₄
• MW: 442.590927600861
• CID: 149085
• PubChem ID: 6064

Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(4-methyl-1-piperazinyl)-, (11b)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-(4-methyl-1-piperazinyl)-, (11b)-
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-17-[2-(4-methylpiperazin-1-yl)acetyl]-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one
• Mazipredone
• 11,17-dihydroxy-21-(4-methyl-piperazin-1-yl)-pregna-1,4-diene-3,20-dione
• AC1L1LQ3
• DEPERSOLONE
• Mazipredona
• Mazipredone (INN)
• Mazipredone [INN]
• Mazipredonum
• SureCN25720
• UNII-QN0W2YSW63
• 11β,17α-Dihydroxy-21-(4-methylpiperazin-1-yl)pregna-1,4-diene-3,20-dione
• QN0W2YSW63
• SCHEMBL25720
• Q1175198
• CHEBI:135721
• NS00120900
• DTXSID30926941
• 11beta,17-dihydroxy-21-(4-methyl-1-piperazinyl)pregna-1,4- diene-3,20-dione
• D08158
• CHEMBL2106858
• 13085-08-0
• MAZIPREDONE [MART.]
• 11.BETA.,17-DIHYDROXY-21-(4-METHYL-1-PIPERAZINYL)PREGNA-1,4-DIENE-3,20-DIONE
• 11beta,17-Dihydroxy-21-(4-methyl-1-piperazinyl)pregna-1,4-diene-3,20-dione.
• MAZIPREDONE [MI]
• AKOS025290378
• 11beta,17-Dihydroxy-21-(4-methyl-1-piperazinyl)pregna-1,4-diene-3,20-dione
• MAZIPREDONE [WHO-DD]

• Inchi： InChI=1S/C26H38N2O4/c1-24-8-6-18(29)14-17(24)4-5-19-20-7-9-26(32,25(20,2)15-21(30)23(19)24)22(31)16-28-12-10-27(3)11-13-28/h6,8,14,19-21,23,30,32H,4-5,7,9-13,15-16H2,1-3H3
• InChI Key： CZBOZZDZNVIXFC-UHFFFAOYSA-N
• SMILES： CN1CCN(CC(C2(CCC3C4CCC5=CC(C=CC5(C)C4C(CC23C)O)=O)O)=O)CC1

Computed Properties

• Exact Mass: 442.28334
• Monoisotopic Mass: 442.28315770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1Ų
• XLogP3: 1.6

Experimental Properties

• PSA: 81.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives